Cas no 2097918-96-0 (N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide)

• Product name: N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide
• CAS No: 2097918-96-0
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 6370392
• PubChem ID: 121179611

N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)ethanediamide
• 2097918-96-0
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-N'-(1-phenylethyl)oxamide
• F6521-4522
• N1-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-N2-(1-phenylethyl)oxalamide
• AKOS032466139

• Inchi： 1S/C20H20N2O3S/c1-13(14-7-3-2-4-8-14)22-20(25)19(24)21-11-17(23)16-12-26-18-10-6-5-9-15(16)18/h2-10,12-13,17,23H,11H2,1H3,(H,21,24)(H,22,25)
• InChI Key： YRUAZIUOUIVEKC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(CNC(C(NC(C)C1C=CC=CC=1)=O)=O)O

Computed Properties

• Exact Mass: 368.11946368g/mol
• Monoisotopic Mass: 368.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide

N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide (CAS No. 2097918-96-0): An Emerging Compound in Medicinal Chemistry

N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide (CAS No. 2097918-96-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular structure, is a derivative of benzothiophene and ethanediamide, which are known for their diverse biological activities.

The chemical structure of N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide is particularly noteworthy. It consists of a benzothiophene moiety linked to a hydroxyethyl group and an ethanediamide moiety substituted with a phenylethyl group. The presence of these functional groups imparts the compound with a range of physicochemical properties that are crucial for its biological activity. For instance, the hydroxyethyl group can enhance solubility and bioavailability, while the benzothiophene ring system is known for its ability to interact with various biological targets.

Recent studies have explored the potential therapeutic applications of N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, making it a potential therapeutic option for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a drug candidate. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The development of N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide as a therapeutic agent is still in its early stages, but the results so far are highly encouraging. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in preclinical models. If these studies continue to yield positive results, this compound could become an important addition to the arsenal of drugs used to treat inflammatory diseases, cancer, and neurodegenerative disorders.

In conclusion, N-2-(1-Benzothiophen-3-yl)-2-hydroxyethyl-N'-(1-phenylethyl)ethanediamide (CAS No. 2097918-96-0) represents a promising new compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more data becomes available, it is likely that this compound will continue to attract significant attention in the scientific community.